Cas no 1178359-99-3 (3-amino-4-(4-chlorophenoxy)benzoic acid)

• Product Name: 3-amino-4-(4-chlorophenoxy)benzoic acid
• CAS No: 1178359-99-3
• MF: C₁₃H₁₀ClNO₃
• MW: 263.676402568817
• CID: 4575355
• Update Time: 2025-10-21

3-amino-4-(4-chlorophenoxy)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-amino-4-(4-chlorophenoxy)benzoic acid

• Inchi： 1S/C13H10ClNO3/c14-9-2-4-10(5-3-9)18-12-6-1-8(13(16)17)7-11(12)15/h1-7H,15H2,(H,16,17)
• InChI Key： DTJIZDHATGMWCI-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=C(OC2=CC=C(Cl)C=C2)C(N)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers

Additional information on 3-amino-4-(4-chlorophenoxy)benzoic acid

Research Brief on 3-amino-4-(4-chlorophenoxy)benzoic acid (CAS: 1178359-99-3): Recent Advances and Applications

3-amino-4-(4-chlorophenoxy)benzoic acid (CAS: 1178359-99-3) is a chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This research brief aims to provide an overview of the latest studies and developments related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery and development.

Recent studies have highlighted the role of 3-amino-4-(4-chlorophenoxy)benzoic acid as a key intermediate in the synthesis of various pharmacologically active molecules. Its unique chemical structure, featuring both an amino group and a chlorophenoxy moiety, makes it a versatile building block for the development of novel therapeutic agents. Researchers have explored its utility in the design of inhibitors targeting specific enzymes and receptors implicated in diseases such as cancer, inflammation, and infectious diseases.

One of the most notable advancements in the study of this compound is its application in the development of kinase inhibitors. Kinases play a critical role in cell signaling pathways, and their dysregulation is often associated with various cancers. Recent publications have demonstrated that derivatives of 3-amino-4-(4-chlorophenoxy)benzoic acid exhibit potent inhibitory activity against certain kinases, making them promising candidates for anticancer drug development. These findings have been supported by in vitro and in vivo studies, which have shown significant reductions in tumor growth and metastasis.

In addition to its role in kinase inhibition, 3-amino-4-(4-chlorophenoxy)benzoic acid has also been investigated for its anti-inflammatory properties. Studies have revealed that this compound can modulate the activity of inflammatory mediators, such as cytokines and chemokines, thereby reducing inflammation in preclinical models. These findings suggest potential applications in the treatment of chronic inflammatory conditions, such as rheumatoid arthritis and inflammatory bowel disease.

The synthesis and optimization of 3-amino-4-(4-chlorophenoxy)benzoic acid derivatives have also been a focus of recent research. Advances in synthetic chemistry have enabled the development of more efficient and scalable methods for producing this compound and its analogs. These improvements have not only enhanced the yield and purity of the final products but have also facilitated the exploration of structure-activity relationships (SAR) to identify more potent and selective derivatives.

Despite these promising developments, challenges remain in the clinical translation of 3-amino-4-(4-chlorophenoxy)benzoic acid-based therapeutics. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further preclinical and clinical studies. However, the growing body of research underscores the potential of this compound as a valuable tool in drug discovery and development.

In conclusion, 3-amino-4-(4-chlorophenoxy)benzoic acid (CAS: 1178359-99-3) represents a promising scaffold for the development of novel therapeutic agents. Its diverse biological activities and versatility in chemical modifications make it a compelling subject for ongoing and future research. Continued exploration of its pharmacological properties and optimization of its derivatives will likely yield new insights and opportunities for addressing unmet medical needs.